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Compound of Interest

Compound Name: 3-Indoleacrylic acid

Cat. No.: B555152 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Application Notes
3-Indoleacrylic acid (IAA) is a tryptophan metabolite produced by commensal gut bacteria,

such as Peptostreptococcus species.[1][2][3] Emerging research highlights its significant role in

promoting intestinal homeostasis. IAA has been shown to enhance intestinal epithelial barrier

function and mitigate inflammatory responses, making it a molecule of interest for therapeutic

applications in inflammatory bowel disease (IBD) and other conditions characterized by

intestinal barrier dysfunction.[1][2]

The primary mechanism of action for IAA and other indole derivatives involves the activation of

the Aryl Hydrocarbon Receptor (AhR). AhR is a ligand-activated transcription factor that, upon

binding to IAA, translocates to the nucleus. In the nucleus, it dimerizes with the Aryl

Hydrocarbon Receptor Nuclear Translocator (ARNT) and binds to specific DNA sequences,

inducing the transcription of target genes. This signaling cascade has been shown to

upregulate genes involved in barrier function, such as mucins, and modulate immune

responses by increasing anti-inflammatory cytokines like IL-10 and reducing pro-inflammatory

cytokines.

These properties position 3-Indoleacrylic acid as a promising compound for research into gut

health, mucosal immunology, and the development of novel therapeutics targeting the gut-

microbiota axis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Indoleacrylic acid | Endogenous Metabolite | TargetMol [targetmol.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b555152?utm_src=pdf-body-img
https://www.benchchem.com/product/b555152?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/3-indoleacrylic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Indoleacrylic acid produced by commensal Peptostreptococcus species suppresses
inflammation - PMC [pmc.ncbi.nlm.nih.gov]

3. Indoleacrylic Acid Produced by Commensal Peptostreptococcus Species Suppresses
Inflammation. | Broad Institute [broadinstitute.org]

To cite this document: BenchChem. [Application Notes and Protocols: 3-Indoleacrylic Acid
Treatment of Intestinal Epithelial Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555152#3-indoleacrylic-acid-treatment-of-intestinal-
epithelial-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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